Tacaco
Description
Sechium tacaco (Cucurbitaceae), endemic to Costa Rica, is a climbing plant cultivated for its edible fruits, consumed as vegetables or desserts . Its fruits exhibit significant morphological variability, particularly in spine count (0–40 spines per fruit) and longitudinal sutures (4–8 sutures) . Recent studies highlight intra-species diversity, with five distinct varieties identified across geographically dispersed regions at ~1,100 m altitude . Key traits include volcanic soil preference (Andosols, Cambisols) and restricted distribution influenced by temperature-related bioclimatic variables .
Properties
CAS No. |
13820-78-5 |
|---|---|
Molecular Formula |
Cl3CoH14N4O |
Molecular Weight |
251.43 g/mol |
IUPAC Name |
azane;cobalt(3+);trichloride;hydrate |
InChI |
InChI=1S/3ClH.Co.4H3N.H2O/h3*1H;;4*1H3;1H2/q;;;+3;;;;;/p-3 |
InChI Key |
SCTATIAKMFARDJ-UHFFFAOYSA-K |
SMILES |
N.N.N.N.O.[Cl-].[Cl-].[Cl-].[Co+3] |
Canonical SMILES |
N.N.N.N.O.[Cl-].[Cl-].[Cl-].[Co+3] |
Synonyms |
TACACo tetraammine(chloroaquo)cobalt(III) |
Origin of Product |
United States |
Comparison with Similar Compounds
Sechium edule (Chayote)
Morphological Similarities :
Key Differences :
Ecological and Agronomic Contrasts:
Sechium talamancensis (Wild Ancestor)
Phylogenetic Relationship :
Morphological and Ecological Distinctions :
Distribution :
- S. This compound is confined to Costa Rican highlands, while S. talamancensis may occupy broader Central American regions .
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